Cas no 30409-57-5 (3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-)

3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)- structure
30409-57-5 structure
Product name:3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-
CAS No:30409-57-5
MF:C15H10O2S
MW:254.3037
CID:313111
PubChem ID:288476

3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-
    • 4-naphthalen-1-ylthiophene-3-carboxylic acid
    • 3-(1-Naphthyl)-thiophen-4-carbonsaeure
    • 4-(1-Naphthyl)-3-thiophenecarboxylic acid
    • 4-(naphthalen-1-yl)thiophene-3-carboxylic acid
    • 4-naphthalen-1-yl-thiophene-3-carboxylic acid
    • AC1L69N1
    • AC1Q5UZA
    • AG-J-59103
    • AR-1F7160
    • CTK1C4336
    • NSC149687
    • NSC 149687
    • 4-(1-NAPHTHALENYL)-3-THIOPHENECARBOXYLIC ACID
    • MLS003106289
    • AKOS021556133
    • SMR001821198
    • DTXSID20184492
    • 4-(1-naphthyl)thiophene-3-carboxylic acid
    • 3-THIOPHENECARBOXYLIC ACID, 4-(1-NAPHTHALENYL)-
    • 14UV2XZX2R
    • CHEMBL2361484
    • UNII-14UV2XZX2R
    • NSC-149687
    • 3-(1)-NAPHTHYL-4-THIOPHENECARBOXYLIC ACID
    • 30409-57-5
    • 3-THIOPHENECARBOXYLIC ACID, 4-(1-NAPHTHYL)-
    • Inchi: InChI=1S/C15H10O2S/c16-15(17)14-9-18-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17)
    • InChI Key: NRTRIZVONWOLLT-UHFFFAOYSA-N
    • SMILES: C1(C2=CSC=C2C(O)=O)C2C(=CC=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 254.0402
  • Monoisotopic Mass: 254.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5Ų
  • XLogP3: 4

Experimental Properties

  • Density: 1.332
  • Boiling Point: 386.9°C at 760 mmHg
  • Flash Point: 187.8°C
  • Refractive Index: 1.702
  • PSA: 37.3
  • LogP: 4.26650

Recommend Articles

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd